Cas no 2098159-75-0 ((2E)-3-{1-[(oxolan-3-yl)methyl]-1H-pyrazol-4-yl}prop-2-enoic acid)

(2E)-3-{1-[(Oxolan-3-yl)methyl]-1H-pyrazol-4-yl}prop-2-enoic acid is a structurally distinct α,β-unsaturated carboxylic acid derivative featuring a pyrazole core tethered to a tetrahydrofuran (THF) moiety. The conjugated double bond adjacent to the carboxylic acid group enhances its reactivity, making it a versatile intermediate in organic synthesis, particularly for Michael additions or cycloaddition reactions. The oxolane (THF) substitution improves solubility in polar aprotic solvents, facilitating its use in medicinal chemistry and material science applications. Its rigid yet functionalized structure offers potential as a scaffold for designing bioactive compounds or functional polymers. The compound's purity and stability under standard conditions further support its utility in research and industrial settings.

(2E)-3-{1-[(oxolan-3-yl)methyl]-1H-pyrazol-4-yl}prop-2-enoic acid structure

2098159-75-0 structure

Product Name:(2E)-3-{1-[(oxolan-3-yl)methyl]-1H-pyrazol-4-yl}prop-2-enoic acid

CAS No:2098159-75-0

MF:C₁₁H₁₄N₂O₃

MW:222.240462779999

CID:5726315

PubChem ID:122240716

Update Time:2025-06-07

(2E)-3-{1-[(oxolan-3-yl)methyl]-1H-pyrazol-4-yl}prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

- (2E)-3-{1-[(oxolan-3-yl)methyl]-1H-pyrazol-4-yl}prop-2-enoic acid
- AKOS040813934
- (E)-3-[1-(oxolan-3-ylmethyl)pyrazol-4-yl]prop-2-enoic acid
- starbld0001994
- 2098159-75-0
- 3-(1-((Tetrahydrofuran-3-yl)methyl)-1H-pyrazol-4-yl)acrylic acid
- F2147-7382
- Inchi： 1S/C11H14N2O3/c14-11(15)2-1-9-5-12-13(6-9)7-10-3-4-16-8-10/h1-2,5-6,10H,3-4,7-8H2,(H,14,15)/b2-1+
- InChI Key： CVUAOHBXIYOBDJ-OWOJBTEDSA-N
- SMILES： O1CCC(CN2C=C(/C=C/C(=O)O)C=N2)C1

Computed Properties

Exact Mass: 222.10044231g/mol
Monoisotopic Mass: 222.10044231g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 280
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 0.4
Topological Polar Surface Area: 64.4Å²

(2E)-3-{1-[(oxolan-3-yl)methyl]-1H-pyrazol-4-yl}prop-2-enoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	E208961-100mg	(2e)-3-{1-[(oxolan-3-yl)methyl]-1h-pyrazol-4-yl}prop-2-enoic acid	2098159-75-0		100mg	$ 95.00	2022-06-05
TRC	E208961-500mg	(2e)-3-{1-[(oxolan-3-yl)methyl]-1h-pyrazol-4-yl}prop-2-enoic acid	2098159-75-0		500mg	$ 365.00	2022-06-05
TRC	E208961-1g	(2e)-3-{1-[(oxolan-3-yl)methyl]-1h-pyrazol-4-yl}prop-2-enoic acid	2098159-75-0		1g	$ 570.00	2022-06-05
Life Chemicals	F2147-7382-0.25g	(2E)-3-{1-[(oxolan-3-yl)methyl]-1H-pyrazol-4-yl}prop-2-enoic acid	2098159-75-0	95%+	0.25g	$361.0	2023-09-06
Life Chemicals	F2147-7382-0.5g	(2E)-3-{1-[(oxolan-3-yl)methyl]-1H-pyrazol-4-yl}prop-2-enoic acid	2098159-75-0	95%+	0.5g	$380.0	2023-09-06
Life Chemicals	F2147-7382-1g	(2E)-3-{1-[(oxolan-3-yl)methyl]-1H-pyrazol-4-yl}prop-2-enoic acid	2098159-75-0	95%+	1g	$401.0	2023-09-06
Life Chemicals	F2147-7382-2.5g	(2E)-3-{1-[(oxolan-3-yl)methyl]-1H-pyrazol-4-yl}prop-2-enoic acid	2098159-75-0	95%+	2.5g	$802.0	2023-09-06
Life Chemicals	F2147-7382-5g	(2E)-3-{1-[(oxolan-3-yl)methyl]-1H-pyrazol-4-yl}prop-2-enoic acid	2098159-75-0	95%+	5g	$1203.0	2023-09-06
Life Chemicals	F2147-7382-10g	(2E)-3-{1-[(oxolan-3-yl)methyl]-1H-pyrazol-4-yl}prop-2-enoic acid	2098159-75-0	95%+	10g	$1684.0	2023-09-06